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Compound of Interest

Compound Name: 4-Iodo-2,6-dimethylaniline

Cat. No.: B1296278 Get Quote

Technical Guide: 4-Iodo-2,6-dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodo-2,6-dimethylaniline, also known as 4-iodo-2,6-xylidine, is an important chemical

intermediate widely utilized in the synthesis of pharmaceuticals and agrochemicals.[1] Its

structure, featuring an aniline core substituted with two methyl groups and an iodine atom,

provides a versatile scaffold for the development of complex organic molecules.[1] This guide

provides an in-depth overview of its chemical and physical properties, synthesis, applications,

and safety information, tailored for professionals in research and drug development.

Chemical and Physical Properties
4-Iodo-2,6-dimethylaniline is a solid at room temperature, appearing as white to off-white

crystals.[1] It is sparingly soluble in water but exhibits good solubility in organic solvents.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 4102-53-8[1]

Molecular Formula C₈H₁₀IN[1]

IUPAC Name 4-iodo-2,6-dimethylaniline

Synonyms 4-Iodo-2,6-xylidine, 2,6-dimethyl-4-iodoaniline[1]

InChI Key BJJSUOOEBCCLNY-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties
Property Value

Molecular Weight 247.08 g/mol [2]

Appearance White to off-white crystals/solid[1]

Melting Point 52-53 °C

Boiling Point 290.6 ± 28.0 °C at 760 mmHg

Density 1.7 ± 0.1 g/cm³

pKa 3.51 ± 0.10 (Predicted)[1]

LogP 3.26

Solubility Sparingly soluble in water[1]

Spectroscopic Data
Detailed experimental spectra for 4-Iodo-2,6-dimethylaniline are typically available from

chemical suppliers upon request.[3] Based on its molecular structure, the following

spectroscopic characteristics are predicted:

¹H NMR Spectroscopy
The proton NMR spectrum is expected to be relatively simple due to the molecule's symmetry.

Aromatic Protons (H-3, H-5): A singlet is predicted for the two equivalent aromatic protons.[2]
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Amine Protons (-NH₂): A broad singlet is expected for the two amine protons.[2]

Methyl Protons (-CH₃): A singlet corresponding to the six equivalent protons of the two

methyl groups is anticipated.[2]

¹³C NMR Spectroscopy
The carbon NMR spectrum will show distinct signals for the non-equivalent carbon atoms in the

molecule. The chemical shifts are influenced by the iodine, amino, and methyl substituents.

Mass Spectrometry
The mass spectrum is expected to show a molecular ion peak corresponding to the molecular

weight of the compound. Fragmentation patterns would likely involve the loss of methyl groups

and potentially the iodine atom.

Infrared (IR) Spectroscopy
The IR spectrum would feature characteristic absorption bands for N-H stretching of the

primary amine, C-H stretching of the aromatic and methyl groups, and C=C stretching of the

aromatic ring.

Experimental Protocols
Synthesis of 4-Iodo-2,6-dimethylaniline
A common and efficient method for the synthesis of 4-iodo-2,6-dimethylaniline is through the

direct iodination of 2,6-dimethylaniline.[2]

Materials:

2,6-dimethylaniline

Iodine

1,4-Dioxane

Pyridine
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Saturated sodium thiosulfate solution

Methylene chloride

Anhydrous sodium sulfate

Procedure:

A solution of 2,6-dimethylaniline (50 g) is prepared in 1,4-dioxane (400 ml) and pyridine (40

ml).[4]

The solution is cooled to 0°C, and iodine (157.3 g) is added slowly.[4]

The mixture is stirred at 0°C for 1 hour, after which the temperature is raised to room

temperature and stirring is continued for another hour.[4]

A saturated solution of sodium thiosulfate is added to quench the excess iodine.[4]

The layers are separated, and the aqueous layer is extracted with methylene chloride.[4]

The combined organic layers are dried over anhydrous sodium sulfate.[4]

The solvent is removed under vacuum to yield 4-iodo-2,6-dimethyl benzenamine.[4]
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Reactants

Reaction and Workup Product

2,6-dimethylaniline

1. Mix and react at 0°C, then RT

Iodine

1,4-Dioxane (Solvent)

Pyridine (Base)

2. Quench with Na2S2O3 3. Extract with CH2Cl2 4. Dry and evaporate solvent 4-Iodo-2,6-dimethylaniline

Click to download full resolution via product page

Synthesis workflow for 4-Iodo-2,6-dimethylaniline.

Applications in Drug Development
The primary application of 4-Iodo-2,6-dimethylaniline in the pharmaceutical industry is as a

key starting material for the synthesis of Rilpivirine, a non-nucleoside reverse transcriptase

inhibitor (NNRTI) used in the treatment of HIV-1.

Role in Rilpivirine Synthesis
4-Iodo-2,6-dimethylaniline is a crucial building block for forming a part of the Rilpivirine

molecule. A key step involves a Heck coupling reaction between 4-iodo-2,6-dimethylaniline
and acrylonitrile to produce (E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile, a direct precursor

to a larger fragment of Rilpivirine.
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4-Iodo-2,6-dimethylaniline
Heck Coupling
(Pd Catalyst)

Acrylonitrile

(E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile Further steps Rilpivirine

Click to download full resolution via product page

Role of 4-Iodo-2,6-dimethylaniline in Rilpivirine synthesis.

Safety and Handling
4-Iodo-2,6-dimethylaniline is classified as a hazardous substance and requires careful

handling to ensure safety.

Table 3: GHS Hazard Information
Hazard Class Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Signal Word: Warning

Precautionary Statements:

Wear protective gloves, eye protection, and face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.
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If on skin: Wash with plenty of water.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

It is recommended to handle this compound under a fume hood and to use appropriate

personal protective equipment (PPE). The compound should be stored under an inert gas

atmosphere at 2-8 °C.[1]

Conclusion
4-Iodo-2,6-dimethylaniline is a pivotal chemical intermediate with significant applications in

the pharmaceutical industry, most notably in the synthesis of the antiviral drug Rilpivirine. Its

well-defined chemical and physical properties, along with established synthesis protocols,

make it a valuable tool for medicinal chemists and process development scientists. Adherence

to strict safety protocols is essential when handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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